Cas no 21900-48-1 (3-Bromo-2-methylbenzoyl Chloride)

• Product Name: 3-Bromo-2-methylbenzoyl Chloride
• CAS No: 21900-48-1
• MF: C₈H₆BrClO
• MW: 233.489640712738
• MDL: MFCD08543466
• CID: 250314
• PubChem ID: 19367807
• Update Time: 2025-04-19

3-Bromo-2-methylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-bromo-2-methyl-
• 3-Bromo-2-methylbenzoyl chloride
• 3-Brom-2-methyl-benzoylchlorid
• 3-bromo-2-methylbenzoic acid chloride
• Benzoyl chloride,3-bromo-2-methyl
• o-Toluoylchloride,3-bromo-(8CI)
• JUNGKBUTMUFRGV-UHFFFAOYSA-N
• WAA90048
• 3-BROMO-2-METHYL BENZOYL CHLORIDE
• 21900-48-1
• SCHEMBL3710686
• DTXSID90598426
• MFCD08543466
• 3-BROMO-2-METHYLBENZOYLCHLORIDE
• PS-10787
• AKOS013152077
• 3-bromo-2-methyl-benzoyl chloride
• 3-Bromo-2-methylbenzoyl Chloride

• MDL： MFCD08543466
• Inchi： 1S/C8H6BrClO/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3
• InChI Key： JUNGKBUTMUFRGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)Cl)=C1C

Computed Properties

• Exact Mass: 231.92900
• Monoisotopic Mass: 231.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.13650